1-(2-Fluorophenyl)-3-[(3S)-2-oxo-5-phenyl-1,3-dihydro-1,4-benzodiazepin-3-yl]urea

• CAS No.: 676128-63-5
• Product Name: 1-(2-Fluorophenyl)-3-[(3S)-2-oxo-5-phenyl-1,3-dihydro-1,4-benzodiazepin-3-yl]urea
• Molecular Formula: C22H17FN4O2
• Molecular Weight: 388.4 g/mol
• IUPAC Name: 1-(2-fluorophenyl)-3-[(3S)-2-oxo-5-phenyl-1,3-dihydro-1,4-benzodiazepin-3-yl]urea
• Standard InChI: InChI=1S/C22H17FN4O2/c23-16-11-5-7-13-18(16)25-22(29)27-20-21(28)24-17-12-6-4-10-15(17)19(26-20)14-8-2-1-3-9-14/h1-13,20H,(H,24,28)(H2,25,27,29)/t20-/m1/s1
• Standard InChIKey: MTPVBMVUENFFLL-HXUWFJFHSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2=N[C@@H](C(=O)NC3=CC=CC=C32)NC(=O)NC4=CC=CC=C4F
• SMILES: C1=CC=C(C=C1)C2=NC(C(=O)NC3=CC=CC=C32)NC(=O)NC4=CC=CC=C4F
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(C(=O)NC3=CC=CC=C32)NC(=O)NC4=CC=CC=C4F
• Appearance: Solid powder
• Description: RSV-604 is under investigation in clinical trial NCT00416442 (Safety, Tolerability and Pharmacokinetic Study of Single and Multiple Intravenous Doses of RSV604 in Healthy Subjects.).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1-(2-fluorophenyl)-3-(2-oxo-5-phenyl-2,3-dihydro-1H-benzo(e)(1,4)diazepin-3-yl)urea; RSV 604; RSV-604; RSV604
• Reference: 1: Henderson EA, Alber DG, Baxter RC, Bithell SK, Budworth J, Carter MC, Chubb A, Cockerill GS, Dowdell VC, Fraser IJ, Harris RA, Keegan SJ, Kelsey RD, Lumley JA, Stables JN, Weerasekera N, Wilson LJ, Powell KL. 1,4-benzodiazepines as inhibitors of respiratory syncytial virus. The identification of a clinical candidate. J Med Chem. 2007 Apr 5;50(7):1685-92. PubMed PMID: 17341059.; 2: El Omari K, Scott K, Dhaliwal B, Ren J, Abrescia NG, Budworth J, Lockyer M, Powell KL, Hawkins AR, Stammers DK. Crystallization and preliminary X-ray analysis of the human respiratory syncytial virus nucleocapsid protein. Acta Crystallogr Sect F Struct Biol Cryst Commun. 2008 Nov 1;64(Pt 11):1019-23. doi: 10.1107/S1744309108031059. PubMed PMID: 18997331; PubMed Central PMCID: PMC2581706.; 3: Challa S, Scott AD, Yuzhakov O, Zhou Y, Tiong-Yip CL, Gao N, Thresher J, Yu Q. Mechanism of action for respiratory syncytial virus inhibitor RSV604. Antimicrob Agents Chemother. 2015 Feb;59(2):1080-7. doi: 10.1128/AAC.04119-14. PubMed PMID: 25451060; PubMed Central PMCID: PMC4335855.; 4: Nokes JD, Cane PA. New strategies for control of respiratory syncytial virus infection. Curr Opin Infect Dis. 2008 Dec;21(6):639-43. doi: 10.1097/QCO.0b013e3283184245. Review. PubMed PMID: 18978532.; 5: Chapman J, Abbott E, Alber DG, Baxter RC, Bithell SK, Henderson EA, Carter MC, Chambers P, Chubb A, Cockerill GS, Collins PL, Dowdell VC, Keegan SJ, Kelsey RD, Lockyer MJ, Luongo C, Najarro P, Pickles RJ, Simmonds M, Taylor D, Tyms S, Wilson LJ, Powell KL. RSV604, a novel inhibitor of respiratory syncytial virus replication. Antimicrob Agents Chemother. 2007 Sep;51(9):3346-53. PubMed PMID: 17576833; PubMed Central PMCID: PMC2043207.
• PubChem Compound: 5279172
• Last Modified: Nov 11 2021